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Sumilizer GP: Enhancing the Processability of
Polyolefins
Application Notes and Protocols for Researchers and Scientists

Sumilizer GP, a high-performance processing stabilizer, offers a significant advantage in

improving the melt flow characteristics of polyolefins. Its unique hybrid structure, integrating

both a hindered phenolic antioxidant and a phosphite processing stabilizer within a single

molecule, provides a synergistic effect that maintains polymer integrity during high-temperature

processing.[1] This document provides detailed application notes, experimental protocols, and

the mechanistic understanding of Sumilizer GP for professionals in polymer science and drug

development.

Quantitative Data on Performance
Sumilizer GP demonstrates remarkable efficacy in stabilizing the melt flow rate (MFR) of

polyolefins, particularly polypropylene (PP), during processing. This stabilization is crucial for

maintaining consistent product quality and processability.

Table 1: Effect of Sumilizer GP on the Melt Flow Rate (MFR) of Polypropylene after Melt

Extrusion[1]
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Formulation Melt Flow Rate (g/10 min)

Polypropylene with Sumilizer GP 14–15

Polypropylene with conventional phenolic

antioxidant and phosphonic process stabilizer
~22

Table 2: Recommended Dosage of Sumilizer GP in Polyolefins[2]

Polyolefin Grade Recommended Dosage (ppm)

Linear Low-Density Polyethylene (LLDPE) 500–2000

Biaxially Oriented Polypropylene (BOPP) 500–1500

Table 3: Impact of Sumilizer GP on Melt Tension of Polypropylene[1]

Formulation Melt Tension (g)

Polypropylene with Sumilizer GP ~3

Polypropylene with conventional phenolic

antioxidant and phosphonic process stabilizer
~1

Mechanism of Action
Sumilizer GP's effectiveness stems from its dual-function design, which combines a primary

antioxidant (hindered phenolic group) and a secondary antioxidant (phosphite group) in one

molecule.[1] This allows it to interrupt the polymer degradation cascade at multiple points.

The hindered phenolic moiety acts as a radical scavenger, donating a hydrogen atom to

reactive polymer radicals (R•) and peroxy radicals (ROO•) to terminate the degradation chain

reaction.[3][4] The resulting phenoxy radical is stabilized by steric hindrance, preventing it from

initiating new degradation chains.

The phosphite moiety functions by decomposing hydroperoxides (ROOH) into non-radical,

stable alcohols (ROH).[5][6] This prevents the homolytic cleavage of hydroperoxides, which
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would otherwise generate new radicals and accelerate polymer degradation.

Mechanism of Sumilizer GP in Polyolefin Stabilization
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Caption: Dual-action mechanism of Sumilizer GP.
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Protocol for Melt Flow Rate (MFR) Measurement of
Polypropylene
This protocol is based on the ASTM D1238 standard test method.[7][8][9][10]

Objective: To determine the effect of Sumilizer GP on the melt flow rate of polypropylene.

Materials and Equipment:

Extrusion plastometer (Melt Flow Indexer)

Standard die (2.095 mm diameter, 8.000 mm length)

Piston

Analytical balance (accurate to 0.001 g)

Timer

Polypropylene resin (control)

Polypropylene resin containing a specified concentration of Sumilizer GP

Polypropylene resin containing a conventional antioxidant system

Cleaning tools for the plastometer

Procedure:

Preparation:

Set the temperature of the extrusion plastometer to 230°C for polypropylene.[11]

Ensure the plastometer barrel and die are clean.

Weigh a test load of 2.16 kg.[11]

Sample Loading:
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Charge the barrel with 4 to 5 grams of the polypropylene sample (control, with Sumilizer
GP, or with conventional antioxidant).

Insert the piston and allow the sample to preheat for 5 minutes.

Measurement:

After the preheating time, place the test load on the piston.

Allow the polymer to extrude. Discard the first extrudate.

Collect extrudates for a timed interval (e.g., 30 seconds). Collect at least three separate

extrudates.

Data Analysis:

Weigh each collected extrudate to the nearest 0.001 g.

Calculate the MFR for each extrudate using the following formula: MFR (g/10 min) =

(mass of extrudate in g / collection time in s) * 600

Calculate the average MFR from the collected extrudates.
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Workflow for MFR Measurement
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Caption: MFR measurement experimental workflow.
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Protocol for Evaluation of "Fish-Eye" Gel Prevention in
Polyolefin Films
This protocol is based on common industry practices for gel content evaluation.[12][13][14][15]

Objective: To assess the effectiveness of Sumilizer GP in reducing the formation of "fish-eye"

gels in polyethylene films.

Materials and Equipment:

Film extrusion line (blown or cast)

Polyethylene resin (control)

Polyethylene resin containing Sumilizer GP

Lightbox or other illuminated viewing surface

Optical microscope

Image analysis software (optional)

Standard reference films for Film Appearance Rating (FAR) (if available)

Procedure:

Film Production:

Extrude films of a specified thickness (e.g., 50 µm) from both the control polyethylene

resin and the resin containing Sumilizer GP.

Ensure consistent processing conditions (temperature, screw speed, etc.) for both

samples.

Qualitative Evaluation (Film Appearance Rating):

Visually inspect a defined area of each film sample on a lightbox.
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Compare the films to standard reference films to assign a Film Appearance Rating (FAR).

A lower FAR indicates fewer defects.[12]

Quantitative Evaluation (Manual Gel Counting):

Place a defined area of the film (e.g., 1 m²) on the lightbox.

Manually count the number of "fish-eye" gels. Gels can be categorized by size (e.g., small,

medium, large) using a calibrated reticle or ruler.[12]

Advanced Evaluation (Automated Optical Scanning):

If available, use an automated optical scanning system to analyze the film samples.

The system will detect and quantify gels based on size and number, providing a more

objective and detailed analysis.[12]

Microscopic Analysis (Optional):

Excise a representative "fish-eye" gel from the film.

Examine the gel under an optical microscope to determine its morphology and potential

origin (e.g., cross-linked polymer, foreign contaminant).
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Workflow for Fish-Eye Gel Evaluation
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Caption: "Fish-eye" gel evaluation workflow.

Conclusion
Sumilizer GP is a highly effective processing stabilizer for polyolefins, offering superior control

over melt flow characteristics compared to conventional antioxidant systems. Its unique dual-

function mechanism provides robust protection against thermal and oxidative degradation

during processing. The provided protocols offer standardized methods for quantifying the

performance benefits of Sumilizer GP in a laboratory or industrial setting. For researchers and

professionals in polymer science, Sumilizer GP presents a valuable tool for enhancing the

quality and processability of polyolefin-based materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1609375?utm_src=pdf-custom-synthesis
https://www.sumitomo-chem.co.jp/english/rd/report/files/docs/04_2006-1e.pdf
https://www.researchgate.net/figure/a-The-antioxidant-mechanism-of-hindered-phenols-and-b-reactivity-of-hindered-phenol_fig13_379457479
https://vinatiorganics.com/2024/06/21/mechanism-of-hindered-phenol-antioxidant/
https://partinchem.com/blog/hindered-phenolic-antioxidants-for-protection-of-polymers/
https://vinatiorganics.com/2024/06/21/how-does-phosphite-antioxidants-work/
https://pubs.acs.org/doi/10.1021/ba-1996-0249.ch023
https://industrialphysics.com/standards/astm-d1238/
https://www.tzrrj.com/wp-content/uploads/2025/05/ASTM-D1238%E6%A0%87%E5%87%86.pdf
https://www.intertek.com/polymers-plastics/testlopedia/melt-flow-rate-astm-d1238/
https://www.zwickroell.com/industries/plastics/thermoplastics-and-thermosetting-molding-materials/determination-of-melt-flow-rate-astm-d1238/
https://plastics.ulprospector.com/properties/ASTMD1238
https://elastomerx.com/wp-content/uploads/2021/11/tft_gels_in_polyethylene_films_en.pdf
https://www.maxcessintl.com/wp-content/uploads/2022/04/PlasticFilmInspection.pdf
https://library.rolltoroll.org/content/files/2024/03/hissman_abstract.pdf
https://www.scribd.com/document/510113775/gels-in-polyethylene-films-en
https://www.benchchem.com/product/b1609375#sumilizer-gp-for-improving-melt-flow-characteristics-of-polyolefins
https://www.benchchem.com/product/b1609375#sumilizer-gp-for-improving-melt-flow-characteristics-of-polyolefins
https://www.benchchem.com/product/b1609375#sumilizer-gp-for-improving-melt-flow-characteristics-of-polyolefins
https://www.benchchem.com/product/b1609375#sumilizer-gp-for-improving-melt-flow-characteristics-of-polyolefins
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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